4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide

• IUPAC Name: 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide
• InChI: InChI=1S/C13H19NO3/c1-3-11(15)6-7-14-13(17)10-4-5-12(16)9(2)8-10/h4-5,8,11,15-16H,3,6-7H2,1-2H3,(H,14,17)
• InChI Key: HYEIIKKWFOYCCX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCNC(=O)C1=CC(=C(C=C1)O)C)O
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide, also known as HHPB, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the family of benzamides, which are known for their diverse biological activities.

Mechanism of Action

4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide exerts its therapeutic effects by modulating various cellular signaling pathways. It has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide has been shown to have several biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide has been shown to protect neuronal cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide in lab experiments is its high solubility in water, which makes it easy to administer to cells in culture. However, one of the limitations is its low stability, which requires careful handling and storage.

Future Directions

There are several potential future directions for the research on 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide. Some of the areas that could be explored include its application in combination therapy with other drugs, its efficacy in animal models of disease, and its potential for clinical use in humans. Additionally, further studies could be conducted to investigate the mechanism of action of 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide and its effects on various cellular signaling pathways.

Synthesis Methods

The synthesis of 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide involves the reaction of 3-methylbenzoic acid with 3-aminopentanol in the presence of a coupling agent. The resulting product is then subjected to hydroxylation using sodium periodate to obtain 4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide.

Scientific Research Applications

4-hydroxy-N-(3-hydroxypentyl)-3-methylbenzamide has been studied for its potential application in the treatment of various diseases. Some of the significant research areas include cancer, neurodegenerative disorders, and inflammation.